Cas no 1246818-44-9 (N7-(2-Hydroxyethyl-d4)adenine)

• Product Name: N7-(2-Hydroxyethyl-d4)adenine
• CAS No: 1246818-44-9
• MF: C₇H₉N₅O
• MW: 183.203906774521
• CID: 4552972
• Update Time: 2025-05-20

N7-(2-Hydroxyethyl-d4)adenine Chemical and Physical Properties

Names and Identifiers

• N7-(2-Hydroxyethyl-d4)adenine
• 2-(6-aminopurin-7-yl)-1,1,2,2-tetradeuterioethanol

• Inchi： 1S/C7H9N5O/c8-6-5-7(10-3-9-6)11-4-12(5)1-2-13/h3-4,13H,1-2H2,(H2,8,9,10)/i1D2,2D2
• InChI Key： XOMKQMGJBJAMCE-LNLMKGTHSA-N
• SMILES： C(O)([2H])([2H])C(N1C2=C(N=CN=C2N)N=C1)([2H])[2H]

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines 6-aminopurines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives 6-aminopurines

Additional information on N7-(2-Hydroxyethyl-d4)adenine

Research Brief on N7-(2-Hydroxyethyl-d4)adenine (CAS: 1246818-44-9): Recent Advances and Applications

N7-(2-Hydroxyethyl-d4)adenine (CAS: 1246818-44-9) is a deuterium-labeled derivative of adenine, a fundamental building block of nucleic acids. This compound has garnered significant attention in recent years due to its potential applications in drug metabolism studies, pharmacokinetic research, and biomarker discovery. The incorporation of deuterium atoms (d4) enhances the stability of the molecule, making it particularly useful for mass spectrometry-based analyses and tracer studies in biological systems.

Recent studies have focused on the synthesis and characterization of N7-(2-Hydroxyethyl-d4)adenine, with particular emphasis on its role as a stable isotope-labeled internal standard. A 2023 publication in the Journal of Labelled Compounds and Radiopharmaceuticals detailed an optimized synthetic route for this compound, highlighting its high purity (>98%) and isotopic enrichment (>99% d4). The study also demonstrated its utility in quantifying adenine derivatives in complex biological matrices, such as plasma and urine, using liquid chromatography-tandem mass spectrometry (LC-MS/MS).

In the field of cancer research, N7-(2-Hydroxyethyl-d4)adenine has been employed as a tracer to study purine metabolism in tumor cells. A groundbreaking study published in Cancer Research (2024) utilized this compound to investigate the metabolic reprogramming of adenosine pathways in glioblastoma multiforme. The deuterium labeling allowed for precise tracking of metabolic fluxes, revealing novel insights into how cancer cells exploit purine salvage pathways for proliferation.

Pharmaceutical applications of N7-(2-Hydroxyethyl-d4)adenine have expanded to include drug-drug interaction studies. Recent work published in Drug Metabolism and Disposition (2023) demonstrated its use in assessing the inhibitory effects of novel antiviral compounds on adenosine deaminase activity. The stable isotope labeling provided unambiguous detection of enzyme activity even in the presence of complex biological matrices, offering significant advantages over conventional assay methods.

Looking forward, researchers are exploring the potential of N7-(2-Hydroxyethyl-d4)adenine in epigenetic studies, particularly in investigating DNA alkylation damage and repair mechanisms. Preliminary results presented at the 2024 American Chemical Society National Meeting suggest its utility in quantifying N7-alkylguanine adducts, which are critical biomarkers of DNA damage. The deuterium labeling provides the necessary analytical specificity to distinguish endogenous from exogenous DNA modifications.

The commercial availability of N7-(2-Hydroxyethyl-d4)adenine has increased in recent years, with several specialty chemical suppliers now offering this compound in research quantities. Current market analysis indicates growing demand from both academic and industrial research sectors, particularly in North America and Europe. However, challenges remain in scaling up production while maintaining the high isotopic purity required for sensitive analytical applications.